Cas no 2229502-01-4 (1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine
• CAS No: 2229502-01-4
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 6070107
• PubChem ID: 165655596
• Update Time: 2025-06-11

1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine
• EN300-1975493
• 1-[1-(3-chloropyridin-4-yl)cyclopropyl]ethan-1-amine
• 2229502-01-4

• Inchi： 1S/C10H13ClN2/c1-7(12)10(3-4-10)8-2-5-13-6-9(8)11/h2,5-7H,3-4,12H2,1H3
• InChI Key： UQYNNWTVPNNJSB-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine

Professional Introduction to Compound with CAS No. 2229502-01-4 and Product Name: 1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine

The compound with the CAS number 2229502-01-4 and the product name 1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a cyclopropyl group and a chlorinated pyridine moiety suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in biological targets.

Recent research in the domain of heterocyclic compounds has highlighted the importance of structural diversity in the design of novel therapeutic agents. The compound in question, 1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine, exemplifies this principle by integrating multiple pharmacophoric elements into a single molecular scaffold. The chloropyridine ring, a common feature in many bioactive molecules, is known for its ability to modulate receptor interactions through both electronic and steric effects. This feature, combined with the rigid cyclopropyl group, contributes to the compound's overall stability and binding efficacy.

In the context of modern drug discovery, the development of multifunctional inhibitors has become a cornerstone strategy for addressing complex diseases. The structural motif of 1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine aligns well with this trend, as it possesses the potential to interact with multiple biological targets simultaneously. This capability is particularly relevant in the treatment of multifactorial disorders where polypharmacology plays a pivotal role. Studies have demonstrated that compounds featuring similar structural motifs can exhibit broad-spectrum activity, making them valuable candidates for further exploration.

The synthesis of 1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine involves intricate organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the cyclopropyl group necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the chlorination step at the pyridine ring requires careful optimization to prevent unwanted side reactions. These synthetic challenges underscore the sophistication involved in developing such molecules for therapeutic use.

From a computational chemistry perspective, the molecular properties of 1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine have been extensively modeled to predict its behavior in biological systems. Molecular docking studies have revealed that this compound can effectively bind to various protein targets, including enzymes and receptors implicated in disease pathways. The predicted binding affinities and interaction patterns provide valuable insights into its potential pharmacological activity. These computational findings are crucial for guiding experimental efforts and optimizing lead structures.

The pharmacological profile of 1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine is further illuminated by preclinical studies conducted in cell-based and animal models. Initial results suggest that this compound exhibits promising activity against several disease-related targets. Notably, its ability to modulate signaling pathways associated with inflammation and cell proliferation makes it an attractive candidate for therapeutic intervention. These findings are consistent with emerging research on structure-based drug design, where detailed understanding of molecular interactions is essential for developing effective treatments.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines is revolutionizing how novel compounds are identified and optimized. The case of 1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-amine exemplifies this trend, as computational tools have been leveraged to predict its biological activity and guide synthetic strategies. By combining experimental data with predictive modeling, researchers can accelerate the development process significantly. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in advancing pharmaceutical innovation.

The future prospects for 1-1-(3-chloropyridin-4-yl)cyclopropylethan-1-am ine are promising, given its unique structural features and demonstrated biological activity. Further research is warranted to explore its potential as a lead compound for novel therapeutics. Additionally, investigating its metabolic stability and pharmacokinetic properties will be crucial for evaluating its suitability for clinical development. These studies will contribute valuable knowledge to the broader field of medicinal chemistry and may inspire similar investigations into other structurally related compounds.

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